Cas no 1805195-01-0 (Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate)

• Product Name: Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate
• CAS No: 1805195-01-0
• MF: C₁₁H₁₁BrF₂INO₂
• MW: 434.015821695328
• CID: 4895415
• Update Time: 2025-06-15

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate

• Inchi： 1S/C11H11BrF2INO2/c1-2-18-8(17)4-7-3-6(5-12)9(10(13)14)11(15)16-7/h3,10H,2,4-5H2,1H3
• InChI Key： IPBSGZLWVYTUPP-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(CBr)=CC(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate

Comprehensive Overview of Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1805195-01-0)

Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1805195-01-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including bromomethyl, difluoromethyl, and iodo substituents, which make it a versatile intermediate for synthetic chemistry. Its molecular structure and reactivity have garnered attention in the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

The growing interest in fluorinated compounds and halogenated pyridines has positioned Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate as a key building block in modern organic synthesis. Researchers are increasingly exploring its potential in cross-coupling reactions and catalyzed transformations, driven by the demand for more efficient and sustainable chemical processes. The compound's multifunctional reactivity allows for selective modifications, enabling the creation of diverse molecular architectures with tailored properties.

In the context of green chemistry and sustainable synthesis, CAS No. 1805195-01-0 has been investigated for its compatibility with eco-friendly reaction conditions. Recent studies highlight its utility in flow chemistry and microwave-assisted synthesis, addressing the industry's shift toward reduced solvent usage and energy-efficient methodologies. These advancements align with global trends in environmentally responsible manufacturing and circular economy principles.

The compound's structural complexity also makes it a subject of computational chemistry research. Molecular modeling and DFT calculations are frequently employed to predict its behavior in various chemical environments, aiding in the design of optimized synthetic routes. This computational approach resonates with the increasing integration of AI-driven drug design and machine learning in chemistry, which are currently dominant themes in scientific literature and patent filings.

From a commercial perspective, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate represents a niche but growing segment in the fine chemicals market. Suppliers and manufacturers are responding to the compound's rising demand by developing improved scale-up protocols and quality control measures. The substance's stability profile and storage requirements are frequently discussed topics among procurement specialists, reflecting the practical considerations in handling such specialized intermediates.

Analytical characterization of CAS No. 1805195-01-0 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structural integrity, especially when used in sensitive applications like pharmaceutical intermediates or material science research. The analytical data generated also contributes to the growing body of knowledge about structure-activity relationships in heterocyclic chemistry.

Looking forward, the scientific community anticipates expanded applications for Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate in emerging fields such as bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge research areas require precisely functionalized building blocks, making this compound potentially valuable for next-generation therapeutic modalities. The intersection of medicinal chemistry and chemical biology continues to drive innovation around such multifunctional intermediates.

For researchers working with halogenated pyridine derivatives, understanding the regioselectivity and reactivity patterns of CAS No. 1805195-01-0 is essential. Recent publications have elucidated its behavior in various nucleophilic substitution and metal-catalyzed reactions, providing valuable insights for synthetic planning. These findings are particularly relevant in the context of developing structure-activity relationship studies and lead optimization processes.

The safety profile and handling precautions for Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate are standard considerations in laboratory settings. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this compound, in line with general laboratory safety protocols. Material safety data sheets provide comprehensive guidance on its appropriate use and disposal.

In summary, Ethyl 4-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1805195-01-0) represents a sophisticated chemical tool with broad potential across multiple scientific disciplines. Its unique structural features and versatile reactivity continue to inspire innovative applications in both academic and industrial research settings, making it a compound of enduring interest in the chemical sciences.